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Compound of Interest

Compound Name: H2N-PEG12-Hydrazide

Cat. No.: B12426098 Get Quote

In the landscape of bioconjugation and drug delivery, the choice of a linker molecule is critical

to the success of a therapeutic or diagnostic agent. H2N-PEG12-Hydrazide has emerged as a

versatile and widely utilized linker, offering a unique combination of properties that are

advantageous in both laboratory settings and living organisms. This guide provides a

comprehensive comparison of the in vitro and in vivo efficiency of H2N-PEG12-Hydrazide,

supported by experimental data and detailed protocols to aid researchers, scientists, and drug

development professionals in their work.

Introduction to H2N-PEG12-Hydrazide
H2N-PEG12-Hydrazide is a heterobifunctional linker that contains a terminal amine group

(H2N), a 12-unit polyethylene glycol (PEG) chain, and a hydrazide functional group (-

CONHNH2). The PEG chain imparts hydrophilicity, which can enhance the solubility and

reduce the immunogenicity of the conjugated molecule.[1] The hydrazide group is particularly

useful for its ability to react with aldehyde or ketone moieties to form a hydrazone bond, a

linkage that is notably sensitive to pH.[2][3] This pH-dependent stability is a key feature,

allowing for the design of "smart" drug delivery systems that release their payload under

specific acidic conditions, such as those found in tumor microenvironments or within cellular

endosomes and lysosomes.[2]
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The primary mechanism of action for H2N-PEG12-Hydrazide in bioconjugation is the formation

of a hydrazone bond. This reaction occurs between the hydrazide group of the linker and a

carbonyl group (aldehyde or ketone) on the target molecule. The reaction is typically carried out

under mild aqueous conditions.[2]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b12426098?utm_src=pdf-body
https://www.biochempeg.com/article/438.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

ProductH2N-PEG12-NH-NH2

Target Molecule-NH-N=C-PEG12-NH2

+

Target Molecule
(with Aldehyde/Ketone)

Mild Aqueous Conditions

Preparation

Conjugation

Purification & Analysis

Generate Aldehyde Tag on Antibody

Purify and Buffer Exchange Antibody

Mix Antibody and Hydrazide Linker

Dissolve H2N-PEG12-Hydrazide

Incubate at Room Temperature

Purify Conjugate (SEC/Dialysis)

Characterize Conjugate (SDS-PAGE, MS)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12426098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In Vitro Efficiency Factors In Vivo Efficiency Factors

Performance Outcome

pH

Temperature

Overall Efficiency

Buffer

Concentration

Circulation Half-Life

Biodistribution

Enzymatic Stability

Target Accumulation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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